Cas no 52500-02-4 (3,4-dimethyl-2,5-dihydro-1H-1lambda5-phosphol-1-one)

3,4-dimethyl-2,5-dihydro-1H-1lambda5-phosphol-1-one structure
52500-02-4 structure
Product name:3,4-dimethyl-2,5-dihydro-1H-1lambda5-phosphol-1-one
CAS No:52500-02-4
MF:C6H11OP
MW:130.12474
MDL:MFCD34474682
CID:359476
PubChem ID:23415499

3,4-dimethyl-2,5-dihydro-1H-1lambda5-phosphol-1-one Chemical and Physical Properties

Names and Identifiers

    • 1H-Phosphole, 2,5-dihydro-3,4-dimethyl-, 1-oxide
    • 3,4-dimethyl-2,5-dihydrophosphol-1-ium 1-oxide
    • 3,4-dimethyl-2,5-dihydro-1H-1lambda5-phosphol-1-one
    • 3,4-Dimethyl-2,5-dihydrophosphole 1-oxide
    • EN300-28220575
    • DTXSID70633687
    • 52500-02-4
    • 3,4-Dimethyl-1-oxo-2,5-dihydro-1H-phosphol-1-ium
    • MDL: MFCD34474682
    • Inchi: InChI=1S/C6H11OP/c1-5-3-8(7)4-6(5)2/h8H,3-4H2,1-2H3
    • InChI Key: QHHKADZECNPHQH-UHFFFAOYSA-N
    • SMILES: O=P1CC(C)=C(C)C1

Computed Properties

  • Exact Mass: 130.05483
  • Monoisotopic Mass: 129.046926936g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 2.16380

3,4-dimethyl-2,5-dihydro-1H-1lambda5-phosphol-1-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28220575-1g
3,4-dimethyl-2,5-dihydro-1H-1lambda5-phosphol-1-one
52500-02-4 95%
1g
$1086.0 2023-09-09
Enamine
EN300-28220575-0.05g
3,4-dimethyl-2,5-dihydro-1H-1lambda5-phosphol-1-one
52500-02-4 95.0%
0.05g
$252.0 2025-03-19
Enamine
EN300-28220575-0.1g
3,4-dimethyl-2,5-dihydro-1H-1lambda5-phosphol-1-one
52500-02-4 95.0%
0.1g
$376.0 2025-03-19
Enamine
EN300-28220575-2.5g
3,4-dimethyl-2,5-dihydro-1H-1lambda5-phosphol-1-one
52500-02-4 95.0%
2.5g
$2127.0 2025-03-19
1PlusChem
1P01IAQF-500mg
1H-Phosphole, 2,5-dihydro-3,4-dimethyl-, 1-oxide
52500-02-4 95%
500mg
$1109.00 2024-04-30
Enamine
EN300-28220575-10g
3,4-dimethyl-2,5-dihydro-1H-1lambda5-phosphol-1-one
52500-02-4 95%
10g
$4667.0 2023-09-09
1PlusChem
1P01IAQF-100mg
1H-Phosphole, 2,5-dihydro-3,4-dimethyl-, 1-oxide
52500-02-4 95%
100mg
$527.00 2024-04-30
Enamine
EN300-28220575-0.25g
3,4-dimethyl-2,5-dihydro-1H-1lambda5-phosphol-1-one
52500-02-4 95.0%
0.25g
$538.0 2025-03-19
Enamine
EN300-28220575-5.0g
3,4-dimethyl-2,5-dihydro-1H-1lambda5-phosphol-1-one
52500-02-4 95.0%
5.0g
$3147.0 2025-03-19
Enamine
EN300-28220575-10.0g
3,4-dimethyl-2,5-dihydro-1H-1lambda5-phosphol-1-one
52500-02-4 95.0%
10.0g
$4667.0 2025-03-19

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